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Compound of Interest

Compound Name: Diethyl sulfoxide

CAS No.: 70-29-1

Cat. No.: B1198403

Get Quote

An In-depth Technical Guide to the Physical Characteristics of Diethyl Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

diethyl sulfoxide. The information is curated for researchers, scientists, and professionals in

drug development who require precise and reliable data for their work. This document

summarizes key quantitative data in a structured format, details the experimental

methodologies for determining these properties, and includes a visual representation of the

general experimental workflow.

Core Physical and Chemical Properties
Diethyl sulfoxide, with the chemical formula C4H10OS, is an organosulfur compound.[1][2][3]

[4] It is also known by other names such as (ethylsulfinyl)ethane and ethyl sulfoxide.[1][5]

Quantitative Data Summary
The following table summarizes the key physical properties of diethyl sulfoxide for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C4H10OS [1][2][3][4]

Molecular Weight 106.19 g/mol [1][3][6]

Melting Point 14 °C [2][6][7][8][9]

Boiling Point

103-105 °C, 169.15 °C

(estimate), 212 °C at 760

mmHg

[2][5][6][7][8]

Density
1.0092 g/cm³, 1.02 g/cm³,

1.066 g/cm³ at 25 °C
[2][6][7][8]

Refractive Index
1.477, 1.5920 (estimate),

1.46800 at 298.15 K
[1][2][6][7]

Flash Point 82 °C [5][7]

Vapor Pressure 0.258 mmHg at 25 °C [5]

Dipole Moment 4.07 Debye [1][9]

Solubility in Water 1.795e+005 mg/L at 25 °C [4]

Experimental Protocols for Property Determination
The determination of the physical characteristics of organic compounds like diethyl sulfoxide
involves a series of well-established experimental protocols.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid.[10]

Apparatus: A common method utilizes a melting point apparatus, such as a Vernier melt

station.[10]

Procedure:

A small, dry sample of the crystalline solid is packed into a capillary tube.
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The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance starts to melt and the temperature at which it is

completely molten are recorded as the melting point range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.[10]

Apparatus: A simple distillation apparatus is typically used.[10]

Procedure:

The liquid sample is placed in a round-bottom flask.

The distillation apparatus is assembled with a condenser and a collection flask.

The liquid is heated, and the vapor rises.

A thermometer is placed so that the bulb is just below the side arm of the distillation head

to accurately measure the temperature of the vapor.

The temperature at which the vapor temperature stabilizes during distillation is recorded

as the boiling point.[10]

Density Measurement
Density is the mass of a substance per unit volume.

Apparatus: A pycnometer or a digital densitometer can be used for accurate measurements.

Procedure (using a pycnometer):

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with the liquid sample, and its mass is measured.
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The mass of the pycnometer filled with a reference substance of known density (e.g.,

distilled water) is also determined.

The density of the sample is calculated by comparing the mass of the sample to the mass

of the reference substance.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through the

material.

Apparatus: An Abbé refractometer is a common instrument for this measurement.[11]

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered.

The refractive index is read directly from the scale. The temperature should be controlled

and recorded as the refractive index is temperature-dependent.[1]

Workflow for Physical Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of an organic compound.
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Phase 1: Preparation

Phase 2: Measurement

Phase 3: Data Analysis

Sample Acquisition & Purity Check

Sample Degassing (for vapor pressure)

Melting Point DeterminationBoiling Point Determination Density Measurement Refractive Index MeasurementVapor Pressure Measurement
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Comparison with Literature Values

Final Report Generation
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Caption: Experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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